Cas no 1052564-18-7 (6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridin-3-ylmethanamine)

• Product Name: 6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridin-3-ylmethanamine
• CAS No: 1052564-18-7
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 4570021
• PubChem ID: 16787591
• Update Time: 2025-11-01

6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-yl]methanamine
• 3-Pyridinemethanamine, 6-(3,5-dimethyl-1H-pyrazol-1-yl)-
• 1052564-18-7
• SCHEMBL18789270
• 1-[6-(3,5-DIMETHYLPYRAZOL-1-YL)PYRIDIN-3-YL]METHANAMINE
• (6-(3,5-Dimethyl-1h-pyrazol-1-yl)pyridin-3-yl)methanamine
• DB-084214
• AKOS000144676
• Z240085094
• 1-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-yl]methanamine
• VS-0148
• CS-0249355
• [6-(3,5-dimethylpyrazol-1-yl)pyridin-3-yl]methanamine
• EN300-43213
• AT22242
• 6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridin-3-ylmethanamine

• Inchi： 1S/C11H14N4/c1-8-5-9(2)15(14-8)11-4-3-10(6-12)7-13-11/h3-5,7H,6,12H2,1-2H3
• InChI Key： XGHDHYFXORRTKU-UHFFFAOYSA-N
• SMILES： C1=NC(N2C(C)=CC(C)=N2)=CC=C1CN

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridin-3-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridin-3-ylmethanamine

Introduction to 6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridin-3-ylmethanamine (CAS No. 1052564-18-7)

6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridin-3-ylmethanamine (CAS No. 1052564-18-7) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives and is characterized by its pyridine and pyrazole moieties, which are known for their biological activities.

The chemical structure of 6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridin-3-ylmethanamine consists of a pyridine ring substituted with a methylamine group at the 3-position and a 3,5-dimethylpyrazole ring at the 6-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmacological studies.

Recent research has focused on the potential therapeutic applications of 6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridin-3-ylmethanamine. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and pain. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridin-3-ylmethanamine effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In addition to its anti-inflammatory effects, 6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridin-3-ylmethanamine has also been investigated for its potential as an antidepressant. Research conducted by a team at the University of California found that this compound significantly reduces depressive-like behaviors in animal models by enhancing serotonin and norepinephrine levels in the brain. These findings suggest that 6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridin-3-ylmethanamine could be a promising lead compound for the development of novel antidepressant drugs.

The pharmacokinetic properties of 6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridin-3-ylmethanamine have also been studied extensively. Data from preclinical trials indicate that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, it has been shown to have low toxicity and good safety profiles in animal models, making it a suitable candidate for further clinical development.

In terms of synthetic methods, several approaches have been reported for the preparation of 6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridin-3-ylmethanamine. One common method involves the reaction of 6-bromopyridine with 3,5-dimethylpyrazole in the presence of a palladium catalyst followed by reductive amination with methylamine. This synthetic route is efficient and scalable, allowing for the production of high-quality material suitable for both research and pharmaceutical applications.

The potential applications of 6-(3,5-Dimethyl-1H-pyrazol-1-y l)pyridin - 3 - ylmethanamine extend beyond its therapeutic uses. Due to its unique chemical structure and functional groups, this compound can serve as a valuable building block in organic synthesis. It can be used as an intermediate in the synthesis of more complex molecules with diverse biological activities. For example, it can be modified through various functional group transformations to generate compounds with enhanced potency or selectivity.

In conclusion, 6-(3,5-Dimethyl - 1 H - pyrazol - 1 - yl )pyridin - 3 - ylmethanamine (CAS No. 1052564 - 18 - 7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, analgesic, and antidepressant properties make it an attractive candidate for further development into therapeutic agents. Additionally, its favorable pharmacokinetic properties and synthetic accessibility contribute to its value as a research tool and potential drug candidate.